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Compound Focus: amonabactin T

CAS No.: 120919-04-2

Cat. No.: S1819248

What is Amonabactin T?

Amonabactin is a phenolate siderophore produced by the bacterium Aeromonas hydrophila. It exists in two

primary forms:

e Amonabactin T: Contains tryptophan.
e Amonabactin P: Contains phenylalanine.

Both forms are composed of 2,3-dihydroxybenzoic acid (DHB), lysine, and glycine [1]. A 2021 study also
reported the production of amonabactin by Staphylococcus epidermidis, indicating its production is not

limited to a single genus [2].

General Purification Principles for Bacterial Metabolites

While a specific protocol for amonabactin T is not available, the general process for purifying a secreted

bacterial metabolite like this would involve the steps in the following workflow.
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The table below outlines the purpose and common techniques for each stage, which could be adapted for

amonabactin T.

Stage Purpose Potential Techniques

1. Fermentation & Grow the producing bacteria under Culture in iron-deficient media; collect

Harvest iron-restricted conditions to induce cell-free supernatant via centrifugation
siderophore production [1]. [2].

2. Primary Remove all remaining cells and Filtration (e.g., microfiltration, depth

Clarification debris to obtain a clear solution filters) or centrifugation [3] [4].

containing the metabolite.

3. Concentration & Concentrate the dilute metabolite Liquid-liquid extraction, ammonium
Initial Purification and remove the bulk of impurities. sulfate precipitation [2],
ultrafiltration [3].
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Stage Purpose Potential Techniques

4. Polishing & Final Achieve a high-purity product by Reversed-Phase HPLC, affinity

Purification separating amonabactin T from chromatography (if a specific ligand
other metabolites (e.g., is known) [5] [6].

amonabactin P).

5. Analysis & Confirm the identity, purity, and Liquid Chromatography-Mass
Characterization biological activity of the final Spectrometry (LC-MS) [2], bioassays
product. for iron-chelating activity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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